molecular formula C8H8N2O2 B1469826 1-(Pyridazin-3-yl)cyclopropane-1-carboxylic acid CAS No. 1469287-08-8

1-(Pyridazin-3-yl)cyclopropane-1-carboxylic acid

Cat. No. B1469826
CAS RN: 1469287-08-8
M. Wt: 164.16 g/mol
InChI Key: BUPPKKLAEYXQDW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(Pyridazin-3-yl)cyclopropane-1-carboxylic acid is a useful research compound. Its molecular formula is C8H8N2O2 and its molecular weight is 164.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(Pyridazin-3-yl)cyclopropane-1-carboxylic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(Pyridazin-3-yl)cyclopropane-1-carboxylic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

1469287-08-8

Product Name

1-(Pyridazin-3-yl)cyclopropane-1-carboxylic acid

Molecular Formula

C8H8N2O2

Molecular Weight

164.16 g/mol

IUPAC Name

1-pyridazin-3-ylcyclopropane-1-carboxylic acid

InChI

InChI=1S/C8H8N2O2/c11-7(12)8(3-4-8)6-2-1-5-9-10-6/h1-2,5H,3-4H2,(H,11,12)

InChI Key

BUPPKKLAEYXQDW-UHFFFAOYSA-N

SMILES

C1CC1(C2=NN=CC=C2)C(=O)O

Canonical SMILES

C1CC1(C2=NN=CC=C2)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Lithium hydroxide (196.4 mg, 4.68 mmol) was added to a solution of ethyl 1-(pyridazin-3-yl)cyclopropanecarboxylate (300 mg, 156 mmol) in tetrahydrofuran and water (1:1, 10 mL) at room temperature. The reaction mixture was stirred for 2 h and concentrated. The resulting residue was dissolved in water and the pH was adjusted to 2 using 1N aqueous hydrochloric acid. The mixture was extracted with ethyl acetate. The organics were dried over sodium sulfate and concentrated to afford the title compound (160 mg) which was used as is without further purification. MS (ES+APCI) (M−H) 163.0; LCMS retention time: 2.713 minutes (Method X1)
Quantity
196.4 mg
Type
reactant
Reaction Step One
Quantity
300 mg
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.